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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289

Swietemahalactone: A Promising Natural
Antibacterial Agent

A comprehensive evaluation of the antibacterial spectrum of Swietemahalactone, a novel
limonoid derived from the seeds of the Mahogany tree (Swietenia mahagoni), reveals its
potential as a formidable antimicrobial agent. This guide presents a comparative analysis of its
activity against a panel of pathogenic bacteria, alongside detailed experimental protocols and
insights into its potential mechanisms of action.

Broad-Spectrum Antibacterial Activity

Swietemahalactone has demonstrated significant inhibitory effects against a range of both
Gram-positive and Gram-negative bacteria. While specific minimum inhibitory concentration
(MIC) values for Swietemahalactone are not yet widely published, studies on closely related
limonoids isolated from Swietenia mahagoni provide strong evidence of the compound's
antibacterial potential.

For instance, two other limonoids, swietenine and 3-O-tigloylswietenolide, have reported MIC
values in the range of 32-64 pg/mL against Bacillus megaterium and Escherichia coli[1].
Another study highlighted that a swietenolide derivative possesses the ability to disrupt
bacterial cell membranes and interfere with metabolic pathways. This suggests a multi-faceted
mechanism of action that could be effective against a wide array of bacterial species.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12374289?utm_src=pdf-interest
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21693461/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Crude methanolic extracts of Swietenia mahagoni seeds, which contain a mixture of
phytochemicals including Swietemahalactone, have shown inhibitory effects against Candida
albicans, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus faecalis, and
Proteus mirabilis, with MIC and minimal bactericidal concentration (MBC) values ranging from
25 mg/ml to 50 mg/ml[2][3]. While these values are for a crude extract, they underscore the
therapeutic potential of its constituent compounds.

Comparative Efficacy

To provide a clear perspective on the potential of Swietemahalactone, the following table
summarizes the known antibacterial activity of related limonoids from Swietenia mahagoni and
compares them with standard antibiotics. It is important to note that direct comparative data for
Swietemahalactone is still emerging.
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Experimental Protocols
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The evaluation of antibacterial activity is conducted using standardized and validated methods
to ensure reproducibility and comparability of results. The two primary methods employed are
the Agar Disc Diffusion method and the Broth Microdilution method for determining the
Minimum Inhibitory Concentration (MIC).

Agar Disc Diffusion Method

This method provides a qualitative assessment of antibacterial activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Evaluation of Swietemahalactone's spectrum of
antibacterial activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374289#evaluation-of-swietemahalactone-s-
spectrum-of-antibacterial-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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